2-Furyl 4-(piperidylsulfonyl)piperazinyl ketone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Furyl 4-(piperidylsulfonyl)piperazinyl ketone, also known as FPPK, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. FPPK has shown promising results in various studies, which have investigated its mechanism of action, biochemical and physiological effects, and potential applications. In
Scientific Research Applications
Therapeutic Agent Development
A series of 2-furyl(4-{4-[(substituted)sulfonyl]benzyl}-1-piperazinyl)methanone derivatives were synthesized, showing significant enzyme inhibitory activity. These compounds exhibited excellent inhibitory effects against acetyl- and butyrylcholinesterase, suggesting their potential as therapeutic agents for conditions like Alzheimer's disease. The synthesis involved treating secondary amines with 4-bromomethylbenzenesulfonyl chloride, followed by activation and reaction with 2-furyl(1-piperazinyl)methanone, demonstrating good activity against Gram-positive and Gram-negative bacterial strains as well. The study highlights the compounds' utility as possible therapeutic agents due to their mild cytotoxicity and significant antimicrobial properties (Hussain et al., 2017).
Alzheimer's Disease Research
In another study, multifunctional amides were synthesized, displaying moderate enzyme inhibitory potentials and mild cytotoxicity. The process involved coupling 2-Furyl(1-piperazinyl)methanone with 3,5-dichloro-2-hydroxybenzenesulfonyl chloride, followed by reactions with various electrophiles. These compounds, particularly one denoted as 7e, showed very good activity against acetyl and butyrylcholinesterase enzymes, presenting a template for new drug development against Alzheimer's disease based on both in vitro and in silico analyses (Hassan et al., 2018).
Chemical Synthesis and Antibacterial Agents
The synthesis of {4-[(2-alkyloxy/aralkyloxy-3,5-dichlorophenyl)sulfonyl]-1-piperazinyl}(2-furyl)methanones through a linear bi-step approach revealed significant inhibitory activity against α-glucosidase enzyme. This research underlines the potential of these compounds in developing therapeutic agents with considerable antibacterial properties and minimal cytotoxicity, making them suitable for further exploration as medicinal drugs (Abbasi et al., 2019).
properties
IUPAC Name |
furan-2-yl-(4-piperidin-1-ylsulfonylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O4S/c18-14(13-5-4-12-21-13)15-8-10-17(11-9-15)22(19,20)16-6-2-1-3-7-16/h4-5,12H,1-3,6-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHDMNRHYAYLXFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)N2CCN(CC2)C(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.